Cas no 2172566-80-0 (5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-4-methylpentanoic acid)

• Product Name: 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-4-methylpentanoic acid
• CAS No: 2172566-80-0
• MF: C₂₅H₂₈F₂N₂O₅
• MW: 474.497034072876
• CID: 5791250
• PubChem ID: 165603960
• Update Time: 2025-10-30

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]-4-methylpentanoic acid
• EN300-1562763
• 2172566-80-0
• 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-4-methylpentanoic acid

• Inchi： 1S/C25H28F2N2O5/c1-15(10-11-23(31)32)13-28-22(30)12-21(24(26)27)29-25(33)34-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20-21,24H,10-14H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： YZPSADBQSTUIQH-UHFFFAOYSA-N
• SMILES： FC(C(CC(NCC(C)CCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)F

Computed Properties

• Exact Mass: 474.19662832g/mol
• Monoisotopic Mass: 474.19662832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-4-methylpentanoic acid

Introduction to 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-4-methylpentanoic Acid (CAS No. 2172566-80-0)

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-4-methylpentanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, identified by its CAS number 2172566-80-0, represents a convergence of advanced synthetic methodologies and potential therapeutic applications. Its molecular structure, characterized by a complex arrangement of functional groups, makes it a subject of intense interest for researchers exploring novel drug candidates.

The primary focus of this introduction is to provide a comprehensive overview of the compound, emphasizing its chemical properties, synthetic pathways, and emerging applications in medicinal chemistry. By delving into the latest research findings, we aim to highlight the significance of this molecule in the development of innovative therapeutic strategies.

The name of the compound, 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-4-methylpentanoic acid, encodes a wealth of structural information. The presence of the (9H-fluoren-9-yl)methoxycarbonyl group suggests a fluorinated backbone with substituents that are commonly associated with enhanced metabolic stability and bioavailability. This moiety is particularly noteworthy in the context of drug design, as it can contribute to the compound's solubility and binding affinity to biological targets.

The 4,4-difluorobutanamido portion of the molecule introduces fluorine atoms into a critical amide linkage. Fluorine substitution is a well-established strategy in medicinal chemistry to modulate pharmacokinetic properties, such as improving lipophilicity and reducing metabolic degradation. The incorporation of two fluorine atoms at the 4-position further enhances these effects, making the compound an attractive candidate for further exploration.

The terminal carboxylic acid group, 4-methylpentanoic acid, provides a hydrophobic anchor that can influence the compound's interactions with biological membranes. This feature is particularly relevant in designing molecules that require specific solubility profiles for optimal pharmacological activity. The overall structure suggests a balance between hydrophilic and hydrophobic regions, which is often essential for achieving desirable pharmacokinetic profiles.

In recent years, there has been growing interest in fluorinated compounds due to their unique physicochemical properties and biological activities. The use of fluorine in drug development has been extensively reviewed and documented, with numerous examples demonstrating its ability to enhance drug efficacy and safety. For instance, fluoroaromatic compounds have shown promise in treating various diseases, including cancer and infectious disorders.

The synthesis of 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-4-methylpentanoic acid involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are often employed to construct the complex framework efficiently. The use of fluorinated intermediates necessitates specialized methodologies to ensure high yields and purity.

One of the most significant challenges in synthesizing this compound is maintaining regioselectivity throughout the reaction sequence. The presence of multiple reactive sites demands careful planning to avoid unwanted side products. Researchers have leveraged computational chemistry tools to predict reaction outcomes and optimize synthetic routes before conducting experimental trials.

The pharmacological potential of 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-4-methylpentanoic acid has been explored in several preclinical studies. These investigations have focused on its interactions with various biological targets, including enzymes and receptors implicated in human diseases. Preliminary results suggest that this compound exhibits promising activity against certain pathological conditions without significant toxicity.

In particular, studies have indicated that the fluorinated amide moiety may enhance binding affinity to target proteins through steric and electronic effects. This observation aligns with broader trends in drug discovery where fluorine substitution is used to fine-tune molecular interactions. The flurorenyl group also contributes to the compound's overall stability, reducing susceptibility to enzymatic degradation.

The methyl pentanoic acid moiety at the C-terminal end plays a role in modulating solubility and membrane permeability. This feature is crucial for ensuring adequate bioavailability following administration. By optimizing this part of the structure, researchers aim to achieve a balance between efficacy and pharmacokinetic properties that would make the compound suitable for clinical translation.

Recent advances in analytical techniques have enabled researchers to gain deeper insights into the behavior of this compound both in vitro and in vivo. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in elucidating its molecular structure and dynamics. These tools have also been used to study how the compound interacts with biological targets at an atomic level.

The development of high-throughput screening (HTS) platforms has further accelerated the discovery process by allowing rapid evaluation of large libraries of compounds for biological activity. 5-3-({(9H-fluoren-9 -yl)methoxycarbonyl}amino)-4 , 4 -difluorobutanamido - 4 -methylpentanoic acid has been screened against various disease-related targets using these technologies , yielding valuable insights into its potential therapeutic applications . p > < p > One notable area where this compound shows promise is in oncology research . Fluorinated amino acids have been extensively studied for their ability to modulate tumor growth and metastasis . The unique structural features of our target molecule suggest it may interfere with key signaling pathways involved in cancer progression . Early preclinical data indicate that it can inhibit proliferation while maintaining low toxicity levels . p > < p > Another emerging application lies in infectious disease treatment . The growing threat posed by antibiotic-resistant bacteria necessitates innovative therapeutic strategies . Preliminary studies suggest that our compound exhibits broad-spectrum antimicrobial activity , making it a potential candidate for addressing multidrug-resistant infections . Its mode of action appears distinct from conventional antibiotics , offering hope for overcoming resistance mechanisms . p > < p > Beyond these therapeutic areas , there are indications that this molecule might also find utility in neurodegenerative disorders . Research has shown that fluorinated compounds can cross the blood-brain barrier effectively , which is crucial for treating central nervous system diseases . The structural properties optimized through our synthesis approach could enhance penetration into neural tissues while minimizing off-target effects . p > < p > As research progresses , collaborations between academic institutions , pharmaceutical companies , and biotech firms will be essential for advancing clinical development efforts . The complexity associated with fluorinated compounds requires multidisciplinary expertise spanning synthetic chemistry , medicinal chemistry , pharmacology , bioinformatics , and clinical sciences . Such partnerships will facilitate efficient translation from laboratory discoveries toward patient benefit . p >